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Compound of Interest

Compound Name: Odevixibat-13C6

Cat. No.: B12364815

For researchers and scientists at the forefront of drug development, the safe and efficient
handling of potent pharmaceutical compounds is paramount. This guide provides essential,
immediate safety and logistical information for the handling of Odevixibat-13C6, an isotopically
labeled ileal bile acid transporter (IBAT) inhibitor. By offering detailed procedural guidance, this
document aims to be the preferred resource for laboratory safety and chemical management,
fostering a culture of safety and precision in your research endeavors.

Hazard Identification and Risk Assessment

Odevixibat, as a potent pharmaceutical compound, requires careful handling to minimize
exposure. The primary hazards include potential respiratory irritation upon inhalation of the
powder form. While the Carbon-13 isotope is stable and non-radioactive, the pharmacological
activity of the compound necessitates stringent safety protocols. A thorough risk assessment
should be conducted before any handling of the compound.

Key Hazards:
e Inhalation: May cause respiratory irritation.
e Ingestion: Potentially harmful if swallowed.

o Skin and Eye Contact: May cause irritation.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12364815?utm_src=pdf-interest
https://www.benchchem.com/product/b12364815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The selection and proper use of PPE are critical to ensure the safety of laboratory personnel.
The following table summarizes the recommended PPE for handling Odevixibat-13C6.

PPE Category Item Specification Purpose

. Prevents skin contact.
Nitrile, powder-free. .
Nitrile offers good

Hand Protection Gloves Double-gloving is ]
resistance to a range
recommended. _
of chemicals.
Disposable, solid Protects clothing and
Body Protection Lab Coat front, with tight-fitting skin from
cuffs. contamination.

N Protects eyes from
) ANSI Z87.1 certified, )
Eye Protection Safety Glasses o ] splashes and airborne
with side shields. )
particles.

Prevents inhalation of

] - airborne particles,
_ _ N95 or higher certified _ _
Respiratory Protection  Face Mask ) especially during
respirator. o ,
weighing and handling

of the powder.

Experimental Protocol: In Vitro IBAT Inhibition
Assay

This section outlines a typical experimental workflow for utilizing Odevixibat-13C6 in an in vitro
study to assess its inhibitory effect on the ileal bile acid transporter.

3.1. Materials and Reagents
e Odevixibat-13C6 solid powder
o Dimethyl sulfoxide (DMSO), anhydrous

e Cell culture medium (e.g., DMEM)
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HEK293 cells transfected with the human IBAT gene

Tauro-chenodeoxycholic acid (TCDCA), radiolabeled or fluorescently tagged

Phosphate-buffered saline (PBS)

Sterile, disposable laboratory consumables (pipette tips, microcentrifuge tubes, cell culture
plates)

3.2. Step-by-Step Procedure
e Preparation of Stock Solution:

o All handling of solid Odevixibat-13C6 should be performed in a chemical fume hood or a
ventilated balance enclosure.

o Don all required PPE as specified in the table above.

o Carefully weigh the desired amount of Odevixibat-13C6 using a calibrated analytical
balance.

o Dissolve the weighed powder in anhydrous DMSO to prepare a high-concentration stock
solution (e.g., 10 mM). Odevixibat is soluble in DMSO.[1]

o Ensure the compound is fully dissolved by gentle vortexing or sonication if necessary.
o Preparation of Working Solutions:

o Perform serial dilutions of the stock solution with cell culture medium to achieve the
desired final concentrations for the assay.

e Cell Treatment:

o Plate the IBAT-expressing HEK293 cells in a suitable multi-well plate and allow them to
adhere overnight.

o Remove the growth medium and replace it with the prepared working solutions of
Odevixibat-13C6.
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o Incubate the cells with the compound for a predetermined period (e.g., 1 hour) at 37°C.

o |IBAT Activity Assay:

Following incubation with Odevixibat-13C6, add the labeled TCDCA to the cells.

[e]

o

Incubate for a specific time to allow for cellular uptake of the bile acid.

Wash the cells with ice-cold PBS to remove extracellular TCDCA.

[¢]

Lyse the cells and measure the intracellular concentration of the labeled TCDCA using a

[e]

suitable detection method (e.g., scintillation counting or fluorescence measurement).
o Data Analysis:

o Calculate the percentage of IBAT inhibition for each concentration of Odevixibat-13C6
compared to a vehicle control.

o Determine the IC50 value of Odevixibat-13C6.
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In Vitro IBAT Inhibition Assay Workflow
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Decontamination and Disposal Plan

Proper decontamination and waste disposal are crucial to prevent environmental contamination
and ensure a safe laboratory environment.

4.1. Decontamination Procedures
o Work Surfaces:

o After handling the compound, wipe down the work area (fume hood, benchtop) with a
disposable towel soaked in a suitable solvent in which Odevixibat is soluble (e.g., ethanol
or isopropanol) to remove any residual powder.

o Follow this with a thorough cleaning using a laboratory-grade detergent and water.
o All cleaning materials should be disposed of as chemical waste.
» Glassware and Equipment:

o Rinse all contaminated glassware and equipment with a solvent that can dissolve
Odevixibat (e.g., ethanol or acetone).

o Collect the solvent rinsate for disposal as chemical waste.
o Wash the rinsed items with laboratory detergent and water.
4.2. Waste Disposal

Odevixibat-13C6 is not classified as a hazardous waste according to RCRA. However, it
should be disposed of as a non-hazardous pharmaceutical waste to prevent its release into the
environment.
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Waste Type

Disposal Container

Disposal Procedure

Solid Waste

Labeled, sealed plastic bag or

container.

Place unused Odevixibat-13C6
powder, contaminated gloves,
lab coats, and other solid
materials into a dedicated,
clearly labeled container for
"Non-Hazardous

Pharmaceutical Waste".[2][3]

Liquid Waste

Labeled, sealed waste

container.

Collect all stock solutions,
working solutions, and solvent
rinsates in a compatible,
sealed container labeled "Non-
Hazardous Pharmaceutical

Waste".

Sharps

Puncture-resistant sharps

container.

Dispose of any contaminated
needles or other sharps in a

designated sharps container.

All waste should be disposed of through your institution's environmental health and safety

office or a licensed waste management contractor. Do not dispose of Odevixibat-13C6 down

the drain or in the regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling Odevixibat-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364815#personal-protective-equipment-for-
handling-odevixibat-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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